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Compound of Interest

Compound Name: Cyproheptadine Hydrochloride-d3

Cat. No.: B15615832

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of the safety, handling, and mechanistic aspects of Cyproheptadine
Hydrochloride-d3. This deuterated analog of Cyproheptadine Hydrochloride is primarily
utilized as an internal standard for its quantification in various analytical methods, such as GC-
or LC-MS.[1]

Chemical and Physical Properties

Cyproheptadine Hydrochloride-d3 is a deuterated form of Cyproheptadine Hydrochloride, a
white to slightly yellowish crystalline solid.[2][3] The physical and chemical properties are

summarized below.
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Property

Value

Source

Molecular Formula

C21D3HisN - HCI

[4]

Molecular Weight

326.88 g/mol

[4]

IUPAC Name

4-(dibenzo[1,2-a:2',1'-d]
[1]annulen-11-ylidene)-1-

(trideuteriomethyl)piperidine;hy

drochloride

[4]

CAS Number

2712455-05-3 (for
Cyproheptadine-d3)

[1]

Melting Point

165 °C (decomposes) (for
sesquihydrate)

Solubility

Soluble in water (~4 mg/mL),
freely soluble in methanol,
sparingly soluble in ethanol,
soluble in chloroform, and

practically insoluble in ether.

[2](3]

Appearance

White to slightly yellow,

odorless, crystalline powder.

[5]

Safety and Handling

Cyproheptadine Hydrochloride is considered a hazardous substance.[5] The deuterated form

should be handled with the same precautions.

Hazard Identification

» Acute Toxicity: Toxic if swallowed.[6]

o Skin Irritation: Causes skin irritation.[6]

o Eye Irritation: Causes serious eye damage.[6]

o Respiratory Irritation: May cause respiratory irritation.[6]
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» Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[6]

e Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[6]

Handling and Storage

Handling:

Avoid all personal contact, including inhalation.[5]

Use in a well-ventilated area.[5]

Wear protective clothing, gloves, and eye/face protection.[5]

Do not eat, drink, or smoke when using this product.

Wash hands and skin thoroughly after handling.

Storage:

o Store in original, tightly sealed containers in a cool, dry, well-ventilated area.[5]
« Recommended storage temperature is -20°C.[1][4]

o Store away from incompatible materials such as oxidizing agents.[5]

o Protect containers from physical damage.[5]

First Aid Measures

« If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[7]
« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[7]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[7]

 If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.
Call a poison center or doctor if you feel unwell.[7]
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Toxicological Data

The toxicological data for Cyproheptadine Hydrochloride is presented below. It is important to
handle the deuterated form with the same level of caution.

Test Species Route Value

LD50 Rat Oral 295 mg/kg
LD50 Mouse Oral 123 mg/kg
LD50 Rat Intraperitoneal 52.4 mg/kg

Source:[2][5][8]

Mechanism of Action and Signaling Pathways

Cyproheptadine is a first-generation antihistamine with antiserotonergic, anticholinergic, and
sedative effects.[2][3][9] It acts as a potent competitive antagonist at histamine H1 receptors
and serotonin (5-HT) receptors, particularly 5-HT2A and 5-HT2C receptors.[9][10][11] This
antagonism at receptor sites prevents the downstream signaling of histamine and serotonin.[2]
[10][11]

The diagrams below illustrate the primary signaling pathways affected by Cyproheptadine.
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Caption: Antagonism of the Histamine H1 Receptor Signaling Pathway by Cyproheptadine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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